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Elvitegravir acyl glucuronide Elvitegravir acyl glucuronide Elvitegravir acyl glucuronide is a derivative of Elvitegravir, an HIV integrase strand transfer inhibitor that is used to maintain long-term suppression of HIV-type 1.
Brand Name: Vulcanchem
CAS No.: 870649-25-5
VCID: VC0127005
InChI: InChI=1S/C29H31ClFNO11/c1-12(2)19(11-33)32-10-16(28(40)43-29-25(37)23(35)24(36)26(42-29)27(38)39)22(34)15-8-14(20(41-3)9-18(15)32)7-13-5-4-6-17(30)21(13)31/h4-6,8-10,12,19,23-26,29,33,35-37H,7,11H2,1-3H3,(H,38,39)/t19-,23+,24+,25-,26+,29+/m1/s1
SMILES: CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula: C₂₉H₃₁ClFNO₁₁
Molecular Weight: 624.01

Elvitegravir acyl glucuronide

CAS No.: 870649-25-5

Cat. No.: VC0127005

Molecular Formula: C₂₉H₃₁ClFNO₁₁

Molecular Weight: 624.01

* For research use only. Not for human or veterinary use.

Elvitegravir acyl glucuronide - 870649-25-5

Specification

Description Elvitegravir acyl glucuronide is a derivative of Elvitegravir, an HIV integrase strand transfer inhibitor that is used to maintain long-term suppression of HIV-type 1.
CAS No. 870649-25-5
Molecular Formula C₂₉H₃₁ClFNO₁₁
Molecular Weight 624.01
IUPAC Name (2S,3S,4S,5R,6S)-6-[6-[(3-chloro-2-fluorophenyl)methyl]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-methoxy-4-oxoquinoline-3-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C29H31ClFNO11/c1-12(2)19(11-33)32-10-16(28(40)43-29-25(37)23(35)24(36)26(42-29)27(38)39)22(34)15-8-14(20(41-3)9-18(15)32)7-13-5-4-6-17(30)21(13)31/h4-6,8-10,12,19,23-26,29,33,35-37H,7,11H2,1-3H3,(H,38,39)/t19-,23+,24+,25-,26+,29+/m1/s1
SMILES CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O

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